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Introduction:

Abitol®, the commercial name for dihydroabietyl alcohol, is a derivative of wood rosin. Its
chemical and physical properties have led to its use in a variety of applications, including as a
plasticizer and tackifier in adhesives, inks, and cosmetics.[1] As with any material intended for
use in products that may come into contact with biological systems, a thorough evaluation of its
biocompatibility and toxicity is essential. This technical guide provides a summary of the
publicly available data on the initial toxicity screening of Abitol, with a focus on acute toxicity
and dermal sensitization. It is important to note that comprehensive, publicly accessible data on
the systemic biocompatibility, cytotoxicity, and genotoxicity of Abitol is limited.

Quantitative Toxicity Data

The available quantitative data for the acute toxicity of Abitol is summarized in the table below.
These studies provide an initial assessment of the lethal dose of the substance through oral
and dermal routes of exposure.

Table 1: Acute Toxicity of Dihydroabietyl Alcohol
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Route of ) Dose/Durati  Toxic
Test Type Species Reference
Exposure on Effects
Details of

toxic effects
not reported
LD50 Oral Rat 70,000 mg/kg [2]
other than
lethal dose

value.

Details of
toxic effects
_ not reported
LD50 Dermal Rabbit >5,000 mg/kg 2]
other than
lethal dose

value.

Dermal Biocompatibility: Sensitization Potential

A significant portion of the available safety information for Abitol relates to its potential as a
skin sensitizer. The International Fragrance Association (IFRA) has prohibited the use of
dihydroabietyl alcohol as a fragrance ingredient due to its dermal sensitization effects.[3][4]

Table 2: Dermal Sensitization Data for Dihydroabietyl Alcohol
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Test Type

Species

Test
Substance ]

_ Vehicle
Concentrati

on

Results Reference

Human
Repeat Patch
Study

Human

Alcohol:DEP
(75:25)

10% wiw

Did not

indicate any

skin irritation

or

sensitization
potential ol
under the
conditions of

this specific

study.

Patch Testing
(Case

Report)

Human

Present in
N/A
mascara

Positive

reaction in a

nickel-

sensitized

individual.

Cross- [61[7]
reactivity with
colophony

and abietic

acid was also

observed.

It is noteworthy that while a human repeat patch study at 10% concentration did not show

sensitization, case reports indicate that Abitol can be a sensitizer in certain contexts and

individuals, with potential for cross-reactivity.[5][6][7]

Experimental Protocols

Detailed experimental protocols for the following key toxicological assessments are outlined

below. These are generalized protocols based on standard toxicological testing methodologies,

as the specific protocols for the cited studies on Abitol are not publicly available.
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Acute Oral Toxicity (LD50) - General Protocol (OECD
423)

The acute oral toxicity test provides information on the hazardous effects likely to arise from a
single oral ingestion of a substance. The LD50 (Lethal Dose 50) is the statistically derived
single dose of a substance that can be expected to cause death in 50% of the animals when
administered by the oral route.

Experimental Workflow for Acute Oral Toxicity (LD50) Study
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Preparation
Selection of Animal Species| | Preparation of Test Substance
(e.g., Rat) (Abitol in a suitable vehicle)

l

Acclimatization Period

l

Fasting of Animals
(overnight before dosing)

Dosing ani Observation

Single Oral Administration
(via gavage)

i

Observation for Clinical Signs of Toxicity
(at regular intervals)

i

Recording of Body Weight Changes

:

Observation Period
(typically 14 days)

i Endpoint Analysis

Necropsy of all Animals
(at the end of the observation period)

i

Histopathological Examination
(of selected organs)

Calculation of LD50 Value
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Induction Phase

Recruitment of Human Volunteers

:

Application of Patches with Test Substance
(e.g., Abitol at a specific concentration)

'

Repeated Applications
(e.g., 3times a week for 3 weeks)

i

Scoring of Skin Reactions
(after each application)

Rest %eriod

No Patch Application
(typically 2 weeks)

Challenée Phase

Application of a Single Challenge Patch
(to a naive skin site)

:

Scoring of Skin Reactions
(at 24, 48, and 72 hours post-application)

:

Evaluation of Sensitization Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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